Cas no 1061224-66-5 (2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione)

• Product Name: 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• CAS No: 1061224-66-5
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 1097760
• PubChem ID: 21780898
• Update Time: 2025-05-20

2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione
• 2H,4H,6H-PYRAZOLO[4,3-D]PYRIMIDINE-5,7-DIONE
• DTXSID90617949
• F77597
• 1H-PYRAZOLO[4,3-D]PYRIMIDINE-5,7-DIOL
• 7-hydroxy-1H,6H-pyrazolo[4,3-d]pyrimidin-5-one
• MFCD16620660
• AKOS006275323
• AKOS024262203
• 7H-Pyrazolo[4,3-d]pyrimidin-7-one, 1,6-dihydro-5-hydroxy-
• 135787-31-4
• 1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-5,7-dione
• 135787-30-3
• 1061224-66-5
• MFCD00778717
• AB07081
• 5,7-Dihydroxy-1h-pyrazolo[4,3-d]pyrimidine
• SY098011
• DB-349756
• 1,4-Dihydro-pyrazolo[4,3-d]pyrimidine-5,7-dione
• DB-134863
• AS-36555
• CS-0052556
• 135787-29-0
• P11902
• 40769-81-1
• 1,4-dihydropyrazolo[4,3-d]pyrimidine-5,7-dione
• AB92493
• 5H-Pyrazolo[4,3-d]pyrimidin-5-one, 1,4-dihydro-7-hydroxy-
• SCHEMBL10737314
• SCHEMBL3320036
• 1H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• Inchi： 1S/C5H4N4O2/c10-4-3-2(1-6-9-3)7-5(11)8-4/h1H,(H,6,9)(H2,7,8,10,11)
• InChI Key： HUUOMBLAKHBLFV-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)NC(N1)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 86.9Ų

Additional information on 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

Introduction to 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione (CAS No. 1061224-66-5)

2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1061224-66-5, belongs to the pyrazolopyrimidine class of molecules, which are known for their broad spectrum of pharmacological properties. The unique arrangement of nitrogen and oxygen atoms in its structure contributes to its reactivity and makes it a valuable scaffold for drug discovery.

The chemical structure of 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione consists of two fused rings: a pyrazole ring and a pyrimidine ring, with additional functional groups at the 5 and 7 positions. This configuration allows for diverse modifications, enabling chemists to tailor the molecule for specific biological targets. The presence of two reactive sites—ketones at the 5 and 7 positions—makes this compound a promising candidate for further derivatization and exploration in synthetic chemistry.

In recent years, there has been growing interest in 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione due to its potential applications in the development of novel therapeutic agents. Researchers have been investigating its pharmacological properties, particularly its ability to interact with various biological pathways. Studies have suggested that this compound may exhibit antimicrobial, anti-inflammatory, and anticancer effects. The pyrazolopyrimidine core is a well-known motif in medicinal chemistry, with several approved drugs featuring similar structures.

One of the most compelling aspects of 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer. By inhibiting specific kinases, this compound could disrupt abnormal signaling cascades and potentially halt disease progression. Preliminary studies have shown that derivatives of this molecule can bind to target kinases with high affinity, making it an attractive lead compound for further development.

The synthesis of 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione has also been a focus of research efforts. Several synthetic routes have been reported in the literature, involving multi-step reactions that construct the pyrazolopyrimidine core. These methods often employ cyclocondensation reactions between appropriate precursors to form the fused ring system. The optimization of these synthetic pathways is essential for large-scale production and for generating libraries of derivatives for screening purposes.

Advances in computational chemistry have further enhanced the study of 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione by allowing researchers to predict its biological activity and interactions with target proteins. Molecular docking simulations can help identify potential binding pockets on kinases or other enzymes of interest. These predictions guide experimental efforts by highlighting which parts of the molecule are most likely to be important for biological activity.

Recent clinical trials have begun to explore the therapeutic potential of compounds derived from the 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione scaffold. While these trials are still in early stages, preliminary results have shown promising signs in preclinical models. For instance, derivatives of this molecule have demonstrated efficacy in inhibiting tumor growth in vitro and have shown preliminary safety profiles in animal studies. These findings underscore the importance of continued research into this class of compounds.

The future direction of research on 2H-Pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione includes exploring new synthetic strategies to improve yield and scalability. Additionally， researchers are focusing on developing more sophisticated derivatives that enhance selectivity and reduce side effects. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design， scientists hope to accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion， 2H-Pyrazolo[4，3-d]pyrimidine-5，7(4 H，6 H)-dione (CAS No．1061224-66-5) represents a promising area of investigation in pharmaceutical chemistry． Its unique structural features， coupled with its potential biological activities， make it an attractive scaffold for drug development． As research progresses， we can expect to see more derivatives being explored， leading to novel therapeutic agents that address unmet medical needs．